Cas no 2287260-96-0 (2-Amino-2-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287260-96-0
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5767621
• PubChem ID: 137943970
• Update Time: 2025-10-05

2-Amino-2-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287260-96-0
• 2-amino-2-[3-(3,4-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-Amino-2-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761222

• Inchi： 1S/C13H13F2NO2/c14-8-2-1-7(3-9(8)15)12-4-13(5-12,6-12)10(16)11(17)18/h1-3,10H,4-6,16H2,(H,17,18)
• InChI Key： FPEOOGOOSBKUTM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C12CC(C(C(=O)O)N)(C1)C2)F

Computed Properties

• Exact Mass: 253.09143498g/mol
• Monoisotopic Mass: 253.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

2-Amino-2-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid

The compound 2-Amino-2-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid (CAS No: 2287260-96-0) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound belongs to the class of amino acids, specifically a substituted acetic acid derivative, and exhibits a unique bicyclic structure that contributes to its distinctive chemical properties.

The bicyclo[1.1.1]pentane framework is a key structural feature of this compound, providing rigidity and stability to the molecule. The presence of the 3,4-difluorophenyl group introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural motifs in enhancing the pharmacokinetic profiles of drug candidates, making this compound a promising lead for further research.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound towards various biological targets. For instance, molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological significance, the synthesis of 2-Amino-2-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid has been optimized through green chemistry approaches. Researchers have developed environmentally friendly reaction conditions that minimize waste and reduce the carbon footprint associated with its production. These methods include the use of microwave-assisted synthesis and catalytic hydrogenation, which not only enhance yield but also align with sustainable chemical practices.

The fluorinated aromatic ring in this compound plays a crucial role in modulating its physical properties, such as solubility and lipophilicity. Fluorination is a well-established strategy in drug design to improve metabolic stability and enhance the permeability of compounds across biological membranes. Recent research has demonstrated that fluorinated derivatives exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts, further underscoring the importance of this structural modification.

Furthermore, this compound has shown potential as a building block for constructing more complex molecules with enhanced therapeutic efficacy. Its amino acid backbone allows for easy functionalization, enabling chemists to explore diverse substitution patterns that could lead to novel bioactive agents.

In conclusion, 2-Amino-2-[3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid represents a compelling example of how structural diversity can be leveraged to design innovative pharmaceuticals. With its unique bicyclic structure, fluorinated aromatic group, and versatile amino acid backbone, this compound continues to be a focal point for researchers seeking to advance drug discovery efforts in various therapeutic areas.